N-[4-(dimethylamino)benzyl]-1-(4-oxo-7-phenyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide

• IUPAC Name: N-[[4-(dimethylamino)phenyl]methyl]-1-(4-oxo-7-phenyl-3H-thieno[3,2-d]pyrimidin-2-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C27H29N5O2S/c1-31(2)21-12-10-18(11-13-21)15-28-25(33)20-9-6-14-32(16-20)27-29-23-22(19-7-4-3-5-8-19)17-35-24(23)26(34)30-27/h3-5,7-8,10-13,17,20H,6,9,14-16H2,1-2H3,(H,28,33)(H,29,30,34)
• InChI Key: KDKZYBLCVIJTRF-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)CNC(=O)C2CCCN(C2)C3=NC4=C(C(=O)N3)SC=C4C5=CC=CC=C5
• Molecular Formula: C27H29N5O2S
• Molecular Weight: 487.6 g/mol

Description

This compound is a complex organic molecule with several functional groups. It contains a piperidine ring, which is a common motif in many pharmaceuticals, and a thieno[3,2-d]pyrimidin-2-one moiety, which is a heterocyclic compound containing sulfur and nitrogen. The presence of the dimethylamino group suggests that this compound could have basic properties.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Techniques such as X-ray crystallography or nuclear magnetic resonance (NMR) spectroscopy could be used to determine its structure.

Chemical Reactions Analysis

Again, without specific information, it’s hard to predict the chemical reactions this compound would undergo. Its reactivity would be influenced by the functional groups present in the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and stability.

Scientific Research Applications

Analytical Methods Development

One study developed a nonaqueous capillary electrophoretic separation method for imatinib mesylate and related substances, demonstrating the importance of analytical methods in quality control and the synthesis of complex molecules (Ye et al., 2012).

Novel Compound Synthesis for Anticancer Applications

Another research effort described the design, synthesis, and biological evaluation of a compound as a histone deacetylase inhibitor, showing promise as an anticancer drug (Zhou et al., 2008). Similarly, the metabolism of Flumatinib, an antineoplastic tyrosine kinase inhibitor, in chronic myelogenous leukemia patients was studied, providing insights into its metabolic pathways and the importance of understanding drug metabolism in developing effective treatments (Gong et al., 2010).

Mechanism of Action

The mechanism of action would depend on the intended use of this compound. If it’s intended to be a drug, it would interact with specific biological targets to exert its effects.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as its biological activity. Appropriate safety precautions should be taken when handling it.

Future Directions

Future research could involve further studying this compound’s properties, determining its mechanism of action, and exploring its potential applications.